Cas no 946327-72-6 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide
• CAS No: 946327-72-6
• MF: C₁₆H₁₉ClN₂OS
• MW: 322.852861642838
• CID: 5514687
• Update Time: 2025-06-08

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2-[2-(4-chlorophenyl)-4-methyl-5-thiazolyl]ethyl]-
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide

• Inchi： 1S/C16H19ClN2OS/c1-3-4-15(20)18-10-9-14-11(2)19-16(21-14)12-5-7-13(17)8-6-12/h5-8H,3-4,9-10H2,1-2H3,(H,18,20)
• InChI Key： XZSBXPVKRWMNSN-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(Cl)C=C2)=NC=1C)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide

Professional Introduction to N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide (CAS No. 946327-72-6)

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide, identified by its CAS number 946327-72-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the amide and thiazole moieties suggests a multifaceted role in biochemical interactions, making it a subject of extensive research.

The structural framework of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide encompasses several key elements that contribute to its pharmacological profile. The thiazole ring, a well-known pharmacophore, is integral to many bioactive molecules, offering both electronic and steric properties that can modulate biological activity. Specifically, the 1,3-thiazole core is frequently incorporated into drugs due to its ability to interact with biological targets in a manner that promotes therapeutic effects.

Furthermore, the amide group in the molecule plays a crucial role in determining its solubility and metabolic stability. Amides are common in drug molecules due to their favorable pharmacokinetic properties and their ability to form hydrogen bonds, which enhances binding affinity to biological targets. The butanamide moiety in this compound likely contributes to its overall bioavailability and interaction with biological systems.

The chlorophenyl substituent at the 4-position of the thiazole ring adds another layer of complexity to the molecule's behavior. Chlorophenyl groups are often found in pharmaceuticals due to their ability to influence electronic properties and metabolic pathways. In this context, the chloro substituent may enhance the compound's interaction with specific enzymes or receptors, thereby modulating its biological activity.

Recent research has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing thiazole rings exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide may contribute to its potential as a lead compound in drug discovery.

In particular, the methyl group at the 4-position of the thiazole ring is strategically positioned to influence electronic distribution and steric interactions. This modification can alter the compound's binding affinity and selectivity towards target proteins or enzymes. Such fine-tuning of molecular structure is essential in pharmaceutical development, as it can significantly impact the efficacy and safety of a drug candidate.

The butanamide side chain extends from the nitrogen atom of the amide group, providing an additional site for interaction with biological targets. This side chain can be modified further to optimize pharmacological properties. For instance, variations in chain length or substitution patterns can enhance solubility or metabolic stability, making the compound more suitable for therapeutic use.

Advances in computational chemistry have enabled researchers to predict and analyze the behavior of complex molecules like N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide with greater precision. Molecular modeling techniques allow for the simulation of interactions between this compound and biological targets, providing insights into its potential mechanisms of action. Such computational approaches are increasingly integral to drug discovery pipelines, streamlining the identification of promising candidates for further investigation.

Experimental validation remains crucial for confirming the hypotheses generated through computational studies. In vitro assays are commonly employed to assess the biological activity of novel compounds. These assays can provide detailed information about interactions with specific enzymes or receptors, helping researchers refine their understanding of how N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide functions at a molecular level.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to facilitate the construction of complex molecular frameworks like that of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide. Techniques such as palladium-catalyzed cross-coupling reactions have proven particularly useful in forming carbon-carbon bonds efficiently and selectively.

The role of spectroscopic techniques cannot be overstated in characterizing compounds like this one. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and environment within the molecule. Mass spectrometry (MS) offers insights into molecular weight and fragmentation patterns, confirming structural integrity throughout synthesis and purification processes.

In conclusion, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}butanamide (CAS No. 946327-72-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features suggest potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action，this compound is poised to contribute significantly to advancements in medicinal chemistry。